Cas no 2227779-28-2 (2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine)

• Product Name: 2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine
• CAS No: 2227779-28-2
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 5570369
• PubChem ID: 165595021
• Update Time: 2025-06-11

2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-1-propylpyrrolidin-3-amine
• 2227779-28-2
• EN300-1629802
• 2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine

• Inchi： 1S/C14H22N2/c1-3-9-16-10-8-13(15)14(16)12-6-4-11(2)5-7-12/h4-7,13-14H,3,8-10,15H2,1-2H3/t13-,14+/m1/s1
• InChI Key： FQJNVHYOGPHEDT-KGLIPLIRSA-N
• SMILES： N1(CCC)CC[C@H]([C@@H]1C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine

Comprehensive Overview of 2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine (CAS No. 2227779-28-2)

2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine, with the CAS number 2227779-28-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug development and material science. The unique structural features of this molecule, including its 4-methylphenyl and propylpyrrolidin-3-amine moieties, contribute to its distinct chemical properties and reactivity.

In recent years, the demand for novel pyrrolidine-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine due to its potential as a building block for central nervous system (CNS) therapeutics. The compound's ability to interact with neurotransmitter systems makes it a candidate for further investigation in neurological disorders, aligning with the growing focus on mental health and neurodegenerative diseases in scientific communities.

The synthesis of 2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine involves multi-step organic reactions, often starting from readily available precursors like 4-methylbenzaldehyde and pyrrolidine derivatives. Advanced techniques such as HPLC purification and NMR spectroscopy are employed to ensure high purity and structural confirmation. This meticulous process underscores the importance of quality control in chemical manufacturing, a topic frequently searched by professionals in the field.

From an industrial perspective, CAS 2227779-28-2 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental awareness, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption. This aligns with global trends toward sustainable development goals (SDGs), a hot topic in both academic and industrial settings.

Another area of interest is the compound's potential role in catalysis and material science. Its structural flexibility allows it to act as a ligand in metal-organic frameworks (MOFs) or as a modifier in polymer chemistry. These applications are particularly relevant to industries focusing on advanced materials and nanotechnology, which are frequently searched topics in scientific databases.

In summary, 2-(4-Methylphenyl)-1-propylpyrrolidin-3-amine (CAS No. 2227779-28-2) represents a promising compound with diverse applications across multiple disciplines. Its study not only advances our understanding of pyrrolidine chemistry but also contributes to broader scientific and industrial innovations. As research continues, this compound is likely to remain a focal point in discussions about drug discovery, sustainable chemistry, and material engineering.